2-(2-Bromomethylphenylsulfanylmethyl)benzene

• CAS No.: 166037-38-3
• Molecular Formula: C14H13BrS
• Molecular Weight: 293.22 g/mol
• IUPAC Name: 1-benzylsulfanyl-2-(bromomethyl)benzene
• InChI: InChI=1S/C14H13BrS/c15-10-13-8-4-5-9-14(13)16-11-12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key: GHQBTCQUCXBVTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=CC=CC=C2CBr

Description

2-(2-Bromomethylphenylsulfanylmethyl)benzene is a useful research compound. Its molecular formula is C14H13BrS and its molecular weight is 293.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of (2-Benzylsulfanyl)methanol 4 (120 mg, 0.522 mmol) in anhydrous Et2O was cooled to 4° C. A solution of PBr3 (49 μL, 0.52 mmol) in anhydrous Et2O was added dropwise, keeping the temperature below 10° C. The reaction was allowed to warm to ambient temperature and stirred for one hour. The reaction was filtered through silica gel (2.0 g) and washed with Et2O. The filtrate was washed with H2O saturated aqueous sodium bicarbonate and brine. The organic layer was dried over Na2SO4, filtered and evaporated to give 95 mg of the named product as a yellow oil.

Synthesis routes and methods II

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